Cas no 2680843-53-0 (benzyl N-{4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylphenyl}carbamate)

• Product Name: benzyl N-{4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylphenyl}carbamate
• CAS No: 2680843-53-0
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 5625050
• PubChem ID: 165921432
• Update Time: 2025-11-06

benzyl N-{4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680843-53-0
• EN300-28294498
• benzyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate
• benzyl N-{4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylphenyl}carbamate

• Inchi： 1S/C17H16N4O3/c22-11-15-10-21(20-19-15)16-8-6-14(7-9-16)18-17(23)24-12-13-4-2-1-3-5-13/h1-10,22H,11-12H2,(H,18,23)
• InChI Key： MWRSJOVIPONAEA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)N1C=C(CO)N=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.3Ų

Additional information on benzyl N-{4-4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylphenyl}carbamate

Research Briefing on Benzyl N-{4-[4-(Hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate (CAS: 2680843-53-0)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound benzyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate (CAS: 2680843-53-0). The compound, characterized by its unique triazole and carbamate functional groups, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of this compound, particularly its role as a versatile intermediate in the construction of more complex pharmacophores. The presence of the hydroxymethyl-triazole moiety offers opportunities for further derivatization, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have employed advanced techniques such as click chemistry and NMR spectroscopy to characterize its structure and reactivity.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's potential as a kinase inhibitor. The research team demonstrated that benzyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate exhibits moderate inhibitory activity against specific tyrosine kinases, suggesting its utility in targeted cancer therapies. Further optimization of the scaffold led to derivatives with improved potency and selectivity, highlighting the compound's role in structure-activity relationship (SAR) studies.

In addition to its pharmacological applications, the compound has been investigated for its use in bioconjugation strategies. A recent publication in Bioconjugate Chemistry (2024) detailed its application in the site-specific modification of proteins and peptides. The hydroxymethyl group facilitates efficient coupling with various biomolecules, enabling the development of novel bioconjugates for diagnostic and therapeutic purposes.

Ongoing research is also exploring the compound's potential in antimicrobial and anti-inflammatory therapies. Preliminary data from in vitro assays indicate that certain derivatives exhibit promising activity against drug-resistant bacterial strains, warranting further investigation. The versatility of this scaffold underscores its importance in the discovery of new chemical entities with diverse biological activities.

In conclusion, benzyl N-{4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]phenyl}carbamate (CAS: 2680843-53-0) represents a valuable tool in medicinal chemistry and chemical biology. Its unique structural features and broad applicability make it a focal point for ongoing research efforts aimed at addressing unmet medical needs. Future studies will likely focus on optimizing its pharmacological properties and expanding its utility in drug development and bioconjugation technologies.